Cas no 59190-23-7 (2-Butanethiol, 3-[(2-methyl-3-furanyl)thio]-)

• Product Name: 2-Butanethiol, 3-[(2-methyl-3-furanyl)thio]-
• CAS No: 59190-23-7
• MF: C₉H₁₄OS₂
• MW: 202.336860179901
• CID: 339535
• PubChem ID: 53810296
• Update Time: 2025-04-19

2-Butanethiol, 3-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanethiol, 3-[(2-methyl-3-furanyl)thio]-
• 3-(2-methylfuran-3-yl)sulfanylbutane-2-thiol
• DTXSID00706833
• 59190-23-7
• 3-[(2-Methylfuran-3-yl)sulfanyl]butane-2-thiol

• Inchi： 1S/C9H14OS2/c1-6-9(4-5-10-6)12-8(3)7(2)11/h4-5,7-8,11H,1-3H3
• InChI Key： FOPVOMADZUPRLG-UHFFFAOYSA-N
• SMILES： S(C1C=COC=1C)C(C)C(C)S

Computed Properties

• Exact Mass: 202.04872
• Monoisotopic Mass: 202.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 13.14